Cas no 941991-54-4 (N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide
• CAS No: 941991-54-4
• MF: C₂₁H₂₁F₃N₂O₂
• MW: 390.398855924606
• CID: 6124403
• PubChem ID: 16927098
• Update Time: 2025-07-15

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide
• N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]-4-(trifluoromethyl)benzamide
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]-4-(trifluoromethyl)benzamide
• 941991-54-4
• AKOS024645112
• F2384-0414

• Inchi： 1S/C21H21F3N2O2/c1-13(2)12-26-18-9-8-17(11-15(18)5-10-19(26)27)25-20(28)14-3-6-16(7-4-14)21(22,23)24/h3-4,6-9,11,13H,5,10,12H2,1-2H3,(H,25,28)
• InChI Key： PTVMNMVITLGBJN-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 390.15551240g/mol
• Monoisotopic Mass: 390.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide

Recent Advances in the Study of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide (CAS: 941991-54-4)

In recent years, the compound N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide (CAS: 941991-54-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tetrahydroquinoline core and a trifluoromethylbenzamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key step in achieving high selectivity and efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated potent activity against a range of biological targets. Recent in vitro and in vivo studies have revealed its efficacy as a modulator of specific kinase pathways, which are implicated in inflammatory and oncogenic processes. For instance, it has shown inhibitory effects on key kinases such as JAK2 and FLT3, suggesting potential applications in treating myeloproliferative disorders and certain types of leukemia. The trifluoromethyl group is believed to enhance binding affinity and metabolic stability, contributing to its robust pharmacokinetic profile.

In addition to its kinase inhibitory properties, N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide has been investigated for its anti-inflammatory effects. Preclinical models of autoimmune diseases, such as rheumatoid arthritis, have shown significant reduction in inflammatory markers following treatment with this compound. These findings underscore its potential as a multi-targeted therapeutic agent, capable of addressing complex disease pathways.

Despite these promising results, challenges remain in the development of this compound for clinical use. Recent studies have focused on addressing issues related to bioavailability and off-target effects. Novel formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic index. Furthermore, toxicological assessments are ongoing to ensure safety and tolerability in human trials.

In conclusion, N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-4-(trifluoromethyl)benzamide (CAS: 941991-54-4) represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and broad biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it through clinical trials to realize its full therapeutic potential.